Cas no 1805659-34-0 (Methyl 5-cyano-2-difluoromethoxy-4-mercaptobenzoate)

• Product Name: Methyl 5-cyano-2-difluoromethoxy-4-mercaptobenzoate
• CAS No: 1805659-34-0
• MF: C₁₀H₇F₂NO₃S
• MW: 259.229288339615
• CID: 4795476
• Update Time: 2025-06-09

Methyl 5-cyano-2-difluoromethoxy-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-difluoromethoxy-4-mercaptobenzoate

• Inchi： 1S/C10H7F2NO3S/c1-15-9(14)6-2-5(4-13)8(17)3-7(6)16-10(11)12/h2-3,10,17H,1H3
• InChI Key： XVOZUDWASLCFBW-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(C(=O)OC)=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.6
• Topological Polar Surface Area: 60.3

Additional information on Methyl 5-cyano-2-difluoromethoxy-4-mercaptobenzoate

Recent Advances in the Study of Methyl 5-cyano-2-difluoromethoxy-4-mercaptobenzoate (CAS: 1805659-34-0)

Methyl 5-cyano-2-difluoromethoxy-4-mercaptobenzoate (CAS: 1805659-34-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a cyano group, difluoromethoxy moiety, and a mercapto group, has been the subject of recent investigations due to its potential applications in drug development and medicinal chemistry. The compound's distinct chemical properties make it a promising candidate for the synthesis of novel therapeutic agents, particularly in the areas of enzyme inhibition and targeted drug delivery.

Recent studies have focused on the synthesis and optimization of Methyl 5-cyano-2-difluoromethoxy-4-mercaptobenzoate, with particular emphasis on its role as a key intermediate in the production of biologically active molecules. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its purity. These efforts have been instrumental in establishing reliable synthetic routes, which are critical for scaling up production and facilitating further pharmacological evaluations.

One of the most notable findings in recent research involves the compound's potential as a building block for the development of enzyme inhibitors. Preliminary in vitro studies have demonstrated that derivatives of Methyl 5-cyano-2-difluoromethoxy-4-mercaptobenzoate exhibit inhibitory activity against specific enzymes implicated in inflammatory and metabolic disorders. These findings suggest that the compound could serve as a foundation for designing new classes of therapeutic agents with improved efficacy and selectivity.

In addition to its pharmacological potential, Methyl 5-cyano-2-difluoromethoxy-4-mercaptobenzoate has also been explored for its applications in chemical biology. Researchers have utilized the compound as a probe to study enzyme-substrate interactions and to elucidate mechanistic pathways in biochemical reactions. The mercapto group, in particular, has been leveraged for its ability to form stable covalent bonds with target proteins, enabling detailed structural and functional analyses.

Despite these promising developments, challenges remain in the optimization of Methyl 5-cyano-2-difluoromethoxy-4-mercaptobenzoate for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity. Collaborative studies between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate the findings into viable therapeutic options.

In conclusion, Methyl 5-cyano-2-difluoromethoxy-4-mercaptobenzoate (CAS: 1805659-34-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Recent advancements in its synthesis and application have opened new avenues for drug discovery and development. Continued research and interdisciplinary collaboration will be crucial in unlocking the full potential of this molecule and bringing its benefits to the forefront of medical science.